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Compound of Interest

Compound Name: Iprovalicarb

Cat. No.: B1672162

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of the
fungicide Iprovalicarb from various complex matrices using the QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) method. The provided methodologies are based on
validated analytical procedures and are intended to guide researchers in developing robust and
efficient workflows for pesticide residue analysis.

Introduction

Iprovalicarb is a carbamate fungicide widely used to control oomycete pathogens in various
crops. Its determination in complex food and environmental matrices requires efficient sample
preparation techniques to remove interfering substances and ensure accurate quantification.
The QUEChERS method has emerged as a popular and effective approach for multi-residue
pesticide analysis due to its simplicity, speed, and low solvent consumption.[1][2] This
document outlines specific QUEChERS protocols tailored for the extraction of Iprovalicarb
from challenging matrices, including those with high fat content, pigments, and dry matrices.

Quantitative Data Summary

The performance of the QUEChERS method for Iprovalicarb extraction varies depending on
the matrix composition and the specific protocol modifications employed. The following table
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summarizes quantitative data from various studies, providing a comparative overview of
recovery rates, Limits of Detection (LOD), and Limits of Quantification (LOQ).
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Note: Recovery, LOD, and LOQ values can vary based on the specific experimental conditions,
instrumentation, and fortification levels. The provided data should be used as a reference for
method development and validation.

Experimental Protocols

The following are detailed protocols for the QUEChERS extraction of Iprovalicarb from
representative complex matrices.

Protocol for High-Fat Matrices (e.g., Avocado, Olive Oil)

This protocol is optimized for matrices with high lipid content, which can interfere with
extraction and analysis. A freezing step is incorporated to facilitate the removal of lipids.

3.1.1. Materials and Reagents

Homogenized sample (e.g., avocado)

o Acetonitrile (ACN), HPLC grade

o Water, deionized

 QUEChERS extraction salts (e.g., 4 g MgSOa4, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g
disodium hydrogen citrate sesquihydrate)

e Dispersive SPE (dSPE) cleanup tubes containing:

[¢]

150 mg MgSOa4

[¢]

50 mg Primary Secondary Amine (PSA)

o

50 mg C18 sorbent
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50 mL polypropylene centrifuge tubes with screw caps

15 mL polypropylene centrifuge tubes

Centrifuge (capable of >3000 x g)

Vortex mixer

Freezer (-20 °C)

3.1.2. Extraction Procedure

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For very high-fat
samples like olive oil, a smaller sample size (e.g., 2 g) may be used.[3]

Add 10 mL of deionized water (for solid samples like avocado).

Add 10 mL of acetonitrile.

Cap the tube and vortex vigorously for 1 minute.

Add the QUEChERS extraction salts to the tube.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at 23000 x g for 5 minutes.

Place the tube in a freezer at -20 °C for at least 2 hours (or overnight) to precipitate lipids.

Centrifuge again at 23000 x g for 5 minutes while the extract is still cold.

3.1.3. Dispersive SPE Cleanup

Carefully transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer into a 15 mL dSPE
tube containing MgSQOa4, PSA, and C18.

Cap the tube and vortex for 30 seconds.

Centrifuge at 23000 x g for 5 minutes.
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e The supernatant is ready for LC-MS/MS analysis.

Protocol for Highly Pigmented Matrices (e.g., Spinach,
Red Bell Pepper)

This protocol includes the use of graphitized carbon black (GCB) in the cleanup step to
effectively remove pigments like chlorophyill.

3.2.1. Materials and Reagents

Homogenized sample (e.g., spinach)

Acetonitrile (ACN), HPLC grade

QUEChERS extraction salts (e.g., AOAC or EN versions)

Dispersive SPE (dSPE) cleanup tubes containing:
o 150 mg MgSOa

o 50 mg Primary Secondary Amine (PSA)

o 50 mg Graphitized Carbon Black (GCB)

e 50 mL and 15 mL polypropylene centrifuge tubes
o Centrifuge, Vortex mixer

3.2.2. Extraction Procedure

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile.

Cap and vortex for 1 minute.

Add the QUEChERS extraction salts.

Immediately cap and shake vigorously for 1 minute.
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e Centrifuge at 23000 x g for 5 minutes.
3.2.3. Dispersive SPE Cleanup

o Transfer an aliquot (e.g., 1 mL) of the supernatant into a dSPE tube containing MgSQOa4, PSA,
and GCB.

e Cap and vortex for 30 seconds.
o Centrifuge at >3000 x g for 5 minutes.

e The supernatant is ready for analysis.

Protocol for Dry Matrices (e.g., Cereals, Tea)

For dry matrices, a pre-hydration step is crucial for efficient extraction.

3.3.1. Materials and Reagents

Ground/milled sample (e.g., cereal flour, ground tea leaves)

Deionized water

Acetonitrile (ACN), HPLC grade

QUEChERS extraction salts

Dispersive SPE (dSPE) cleanup tubes (composition may vary based on co-extractives)

50 mL and 15 mL polypropylene centrifuge tubes

Centrifuge, Vortex mixer

3.3.2. Extraction Procedure

» Weigh 5 g of the ground sample into a 50 mL centrifuge tube.

o Add 10 mL of deionized water and let it stand for 30 minutes to rehydrate the sample.
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Add 10 mL of acetonitrile.

Cap and vortex for 1 minute.

Add the QUEChERS extraction salts.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at 23000 x g for 5 minutes.
3.3.3. Dispersive SPE Cleanup

o Transfer an aliquot of the acetonitrile extract to a suitable dSPE tube. For tea, a dSPE tube
containing GCB is recommended to remove pigments.[9]

o Cap, vortex for 30 seconds, and centrifuge.
o The final extract is ready for analysis.

Instrumental Analysis: LC-MS/MS Method

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred
technique for the sensitive and selective determination of Iprovalicarb.

4.1. Typical LC-MS/MS Parameters for Iprovalicarb
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Parameter Setting

LC Column C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 um)

] Water with 0.1% formic acid and 5 mM
Mobile Phase A )
ammonium formate

) Methanol with 0.1% formic acid and 5 mM
Mobile Phase B ]
ammonium formate

Typical starting conditions: 95% A, hold for 0.5
Gradient min, ramp to 5% A over 5 min, hold for 2 min,

return to initial conditions.

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 2-10uL

lonization Mode Electrospray lonization (ESI), Positive
Precursor lon (m/z) 321.2

Product lons (m/z) 119.1 (Quantifier), 203.2 (Qualifier)
Collision Energy (eV) ~19 for 119.1 m/z, ~15 for 203.2 m/z[5][12]

Note: These parameters should be optimized for the specific instrument and column used.

Visualizations
QUEChERS Experimental Workflow

The following diagram illustrates the general workflow of the QUEChERS method for
Iprovalicarb extraction.
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Caption: General workflow for QUEChERS extraction of Iprovalicarb.

Logical Relationship of QUEChERS Modifications for
Complex Matrices

The choice of QUEChERS modification depends on the primary characteristics of the sample
matrix.
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Caption: QUEChERS modifications based on matrix type.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [QUEChERS Method for Iprovalicarb Extraction from
Complex Matrices: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1672162#quechers-method-for-
iprovalicarb-extraction-from-complex-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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